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Understanding Neodol 25-3S and its Base
Material

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Neodol 25-3S

CAS No.: 12688-28-7

Cat. No.: S1825920

Neodol 25-3S is the sulfated derivative of Neodol 25-3, which is a nonionic surfactant from Shell
Chemicals' NEODOL range [1] [2]. The table below summarizes the core identity of the base material and

the final product.

Property Description

Product Name Neodol 25-3S (Sulfated) / Neodol 25-3 (Base Ethoxylate) [1] [2]

CAS Registry 12688-28-7 [3] [4] [5]

Number

Base Material Neodol 25-3: A C12-15 linear primary alcohol ethoxylate with an average of
Description 3 moles of ethylene oxide (EO) [1].

Chemical The "S" in 25-3S indicates it is the alcohol ethoxysulfate (also called ether
Description sulfate) derivative of Neodol 25-3 [1].

The Sulfation Process and Mechanism

While the precise mechanism for Neodol 25-3 is not detailed, the general process involves reacting the

terminal hydroxyl group (-OH) of the ethoxylate chain with a sulfating agent (typically sulfur trioxide or
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chlorosulfonic acid) to form an anionic surfactant.

The diagram below illustrates this general sulfation workflow and the relationship between the base material

and the final product.

Sulfating Agent

G\Ieodol 25-3 (Base EthoxylateD (e.g., SO3)

Sulfation Process

Neodol 25-3S
(Alcohol Ethoxysulfate)

Click to download full resolution via product page

Experimental and Application Context

The search results indicate that sulfated derivatives like Neodol 25-3S are commercially supplied for
formulation, but specific synthesis protocols are not publicly detailed. One supplier lists "SierraSulf Neodol

25-3" as a clear to slightly hazy liquid with 60% activity [2].

Neodol 25-3 is highlighted as a key grade for sulfation to produce alcohol ethoxysulfates, which are
widely used in high-performance applications due to their high solubility, excellent detergency, and hard

water tolerance [1]. Primary uses include:

e Light-Duty Liquid Detergents: Sulfated Neodol 25-3 is a starting material for high-foaming
dishwashing liquids [1].
e Hard Surface Cleaners: Used in formulations where higher foaming anionic surfactants are required

[1].

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s1825920?utm_src=pdf-body-img
https://www.smolecule.com/products/s1825920?utm_src=pdf-body
https://ascentchem.com/our-products/
https://web.archive.org/web/20190824022231/https://www.shell.com/business-customers/chemicals/our-products/higher-olefins-and-derivatives/neodol-alcohols-and-ethoxylates.html
https://web.archive.org/web/20190824022231/https://www.shell.com/business-customers/chemicals/our-products/higher-olefins-and-derivatives/neodol-alcohols-and-ethoxylates.html
https://web.archive.org/web/20190824022231/https://www.shell.com/business-customers/chemicals/our-products/higher-olefins-and-derivatives/neodol-alcohols-and-ethoxylates.html
https://www.smolecule.com/products/s1825920?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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